Cas no 60427-78-3 (6-[(e)-2-[4-(dimethylamino)phenyl]ethenyl]-4-methoxypyran-2-one)

• Product Name: 6-[(e)-2-[4-(dimethylamino)phenyl]ethenyl]-4-methoxypyran-2-one
• CAS No: 60427-78-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 952063
• PubChem ID: 6062581
• Update Time: 2025-04-19

6-[(e)-2-[4-(dimethylamino)phenyl]ethenyl]-4-methoxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[(e)-2-[4-(dimethylamino)phenyl]ethenyl]-4-methoxypyran-2-one
• NSC-280832
• NSC280832
• DTXSID60421833
• 60427-78-3

• Inchi： 1S/C16H17NO3/c1-17(2)13-7-4-12(5-8-13)6-9-14-10-15(19-3)11-16(18)20-14/h4-11H,1-3H3/b9-6+
• InChI Key： KOKHVJWUVSEDCP-RMKNXTFCSA-N
• SMILES： O1C(C=C(C=C1/C=C/C1C=CC(=CC=1)N(C)C)OC)=O

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones